Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate

• Molecular Formula: C26H23N3O6
• Molecular Weight: 473.5 g/mol
• IUPAC Name: ethyl 4-[5-[(E)-[1-[2-(4-methylanilino)-2-oxoethyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C26H23N3O6/c1-3-34-25(32)18-8-6-17(7-9-18)22-13-12-20(35-22)14-21-24(31)29(26(33)28-21)15-23(30)27-19-10-4-16(2)5-11-19/h4-14H,3,15H2,1-2H3,(H,27,30)(H,28,33)/b21-14+
• InChI Key: WVMRBUMEWHMKJG-KGENOOAVSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C/3\C(=O)N(C(=O)N3)CC(=O)NC4=CC=C(C=C4)C
• SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=O)N3)CC(=O)NC4=CC=C(C=C4)C

Description

Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate, also known as EDB or Ethylidene Dibenzylideneacetone, is a synthetic compound that has been widely studied for its various applications in scientific research. This compound is a yellow crystalline powder that has a molecular weight of 557.64 g/mol. It has been found to have potential in the fields of material science, organic chemistry, and biochemistry due to its unique properties.

Mechanism of Action

The mechanism of action of Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate is not fully understood. However, it has been suggested that Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate inhibits the activity of PKC by binding to the enzyme's catalytic domain. This binding prevents the enzyme from phosphorylating its target proteins, which leads to a decrease in cellular signaling pathways that are regulated by PKC.
Biochemical and Physiological Effects
Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been found to have various biochemical and physiological effects. In vitro studies have shown that Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has also been found to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate in lab experiments is its high purity and stability. Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate is also easily synthesized, which makes it readily available for research purposes. However, one limitation of using Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate is its toxicity. Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been found to be toxic to cells at high concentrations, which limits its use in some experiments.

Future Directions

There are several future directions for the study of Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate. One direction is the development of new synthetic methods for Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate that yield higher purity and better yields. Another direction is the study of Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate's potential as a therapeutic agent for the treatment of cancer and other diseases. Further studies are also needed to fully understand the mechanism of action of Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate and its effects on cellular signaling pathways.

Synthesis Methods

The synthesis of Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate involves the reaction of 2,4-pentanedione and benzaldehyde in the presence of ethylamine. The reaction is carried out under reflux conditions in ethanol, and the resulting product is purified through recrystallization. This method has been optimized to yield high purity Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate with good yields.

Scientific Research Applications

Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been extensively studied for its applications in various fields of scientific research. In material science, Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been used as a precursor for the synthesis of metal-organic frameworks (MOFs). These MOFs have been found to have potential applications in gas storage, catalysis, and drug delivery.
In organic chemistry, Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been used as a chiral auxiliary in asymmetric synthesis. It has been found to be an effective reagent for the synthesis of chiral compounds with high enantioselectivity.
In biochemistry, Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been studied for its potential as an inhibitor of protein kinase C (PKC). PKC is an important enzyme that plays a role in various cellular processes, including cell proliferation and differentiation. Ethyl 4-[5-({2,5-dioxo-1-[2-oxo-2-(4-toluidino)ethyl]imidazolidin-4-ylidene}methyl)-2-furyl]benzoate has been found to inhibit PKC activity, which makes it a potential therapeutic agent for the treatment of various diseases, including cancer.